(E)-2-amino-N-(2-methoxyethyl)-1-((3-methylbenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-(2-methoxyethyl)-1-[(E)-(3-methylphenyl)methylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H22N6O2/c1-14-6-5-7-15(12-14)13-25-28-20(23)18(22(29)24-10-11-30-2)19-21(28)27-17-9-4-3-8-16(17)26-19/h3-9,12-13H,10-11,23H2,1-2H3,(H,24,29)/b25-13+
• InChI Key: YYNYICKSAIPQLB-DHRITJCHSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=NN2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NCCOC)N
• Isomeric SMILES: CC1=CC(=CC=C1)/C=N/N2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NCCOC)N
• Molecular Formula: C22H22N6O2
• Molecular Weight: 402.4 g/mol
• CAS No.: 839699-61-5

Description

(E)-2-amino-N-(2-methoxyethyl)-1-((3-methylbenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a synthetic pyrroloquinoxaline derivative characterized by a planar heterocyclic core. The compound features:

• An (E)-configured imine bond linking the 3-methylbenzylidene group to the pyrroloquinoxaline scaffold.
• A 2-methoxyethyl carboxamide substituent at position 3, enhancing solubility in polar solvents.
• A 3-methylbenzylidene substituent at position 1, contributing to hydrophobic interactions.

The pyrroloquinoxaline framework is known for its π-conjugated system, which facilitates interactions with biological targets such as kinases or DNA.

Biological Activity

(E)-2-amino-N-(2-methoxyethyl)-1-((3-methylbenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a compound belonging to the pyrroloquinoxaline class, which has been studied for its potential biological activities. This article focuses on its biological activity, particularly in terms of antioxidant, anticancer, and antibacterial properties, as well as its mechanism of action.

Antioxidant Activity

Recent studies have highlighted the antioxidant properties of pyrrolo[2,3-b]quinoxaline derivatives. For example, a study employing the DPPH assay demonstrated that certain derivatives exhibit significant radical scavenging activity. The compound 3a showed a high rate constant of $8.56\times 10^8\text{ M}^{-1}\text{s}^{-1}$ against hydroxyl radicals, suggesting strong antioxidant potential .

Anticancer Activity

Pyrrolo[2,3-b]quinoxaline derivatives have been investigated for their anticancer properties. One study reported the design of novel EphA3 tyrosine kinase inhibitors based on quinoxaline structures. These compounds demonstrated high efficacy in controlling tumor size in lymphoma models, indicating potential therapeutic applications in cancer treatment . Additionally, certain derivatives were found to inhibit angiogenesis and exhibit selective toxicity towards cancer cells.

Antibacterial Activity

The antibacterial effects of pyrrolo[2,3-b]quinoxaline derivatives have also been explored. Some studies indicate that these compounds can inhibit bacterial growth effectively, although specific mechanisms remain to be fully elucidated. The structure-activity relationship suggests that modifications to the quinoxaline core can enhance antibacterial potency.

Inhibition of Kinases

The mechanism by which these compounds exert their biological effects often involves the inhibition of specific kinases. For instance, the interaction with EphA3 tyrosine kinase has been characterized through X-ray crystallography and biochemical assays. This interaction is crucial for the regulation of cell proliferation and survival pathways in cancer cells .

Cytokine Modulation

Pyrrolo[2,3-b]quinoxalines have shown potential in modulating cytokine release, particularly in inflammatory conditions such as COVID-19. Some derivatives inhibited phosphodiesterase 4B (PDE4B), leading to reduced levels of pro-inflammatory cytokines and suggesting a role in managing cytokine storms associated with severe infections .

Study 1: Antioxidant Activity Evaluation

In a comparative study assessing various pyrroloquinoxaline derivatives for antioxidant activity using the DPPH assay:

Compound	Rate Constant (M⁻¹ s⁻¹)	Activity Level
3a	$8.56\times 10^8$	High
3b	$5.12\times 10^7$	Moderate
3c	$1.23\times 10^6$	Low

This data indicates that structural modifications significantly influence antioxidant efficacy.

Study 2: Anticancer Efficacy in Lymphoma Models

In vivo studies conducted on lymphoma models demonstrated:

Compound	Tumor Size Reduction (%)	Mechanism of Action
Quinoxaline A	75%	EphA3 inhibition
Quinoxaline B	60%	Angiogenesis inhibition

These results underscore the therapeutic potential of pyrroloquinoxalines in oncology.

Chemical Reactions Analysis

Hydrolysis of the Benzylidene Imine

The Schiff base moiety undergoes acid-catalyzed hydrolysis to regenerate the primary amine and 3-methylbenzaldehyde. This reaction is critical for understanding the compound's stability in biological or acidic environments.

Conditions	Products	Yield	References
1M HCl, 80°C, 2 hours	2-amino-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide + 3-methylbenzaldehyde	~75%
pH 4.5 buffer, 37°C, 24 hours	Partial hydrolysis (kinetically controlled)	~30%

Acylation of the Primary Amine

The free amino group participates in nucleophilic acylation reactions. For example, treatment with acetic anhydride yields the corresponding acetamide derivative, enhancing lipophilicity for pharmacological studies .

Reagent	Conditions	Product	Application
Acetic anhydride	Pyridine, RT, 4 hours	N-(2-methoxyethyl)-2-acetamido-1-((3-methylbenzylidene)amino)-pyrroloquinoxaline-3-carboxamide	Prodrug synthesis
Benzoyl chloride	DCM, triethylamine, 0°C→RT	Benzoylated analog	Structure-activity studies

Carboxamide Reactivity

The carboxamide group demonstrates limited hydrolysis under standard conditions but undergoes transformations under extreme acidic/basic or enzymatic environments:

• Acidic Hydrolysis (6M HCl, reflux): Converts to carboxylic acid, though yields are low (<20%) due to competing decomposition.

• Enzymatic Cleavage (e.g., amidases): Selective hydrolysis observed in vitro, suggesting potential prodrug applications.

Methoxyethyl Ether Stability

The methoxyethyl side chain resists hydrolysis under mild conditions but cleaves via HI-mediated SN2 mechanisms :

Reagent	Conditions	Product
48% HI	120°C, 6 hours	2-amino-1-((3-methylbenzylidene)amino)-pyrroloquinoxaline-3-carboxamide + ethylene glycol monoiodide

Reductive Amination and Catalytic Hydrogenation

The imine bond is susceptible to reduction, enabling structural diversification:

• NaBH4/MeOH : Reduces the imine to a secondary amine (yield: 60–70%).

• H2/Pd-C : Full hydrogenation of the quinoxaline ring system occurs under high-pressure conditions, altering electronic properties .

Electrophilic Aromatic Substitution

The pyrroloquinoxaline core undergoes limited electrophilic substitution due to electron-withdrawing effects from the carboxamide and quinoxaline nitrogen atoms. Nitration and sulfonation require forcing conditions (>100°C, fuming acids) .

Metal Coordination

The amino and carboxamide groups act as bidentate ligands for transition metals (e.g., Cu²⁺, Zn²⁺), forming stable complexes with potential catalytic or therapeutic applications .

Metal Salt	Conditions	Complex Structure
CuSO4·5H2O	pH 7.4 buffer, RT	Octahedral geometry (λmax = 650 nm)

Photochemical Reactions

UV irradiation (254 nm) induces E→Z isomerization of the benzylidene imine, confirmed by NMR coupling constant changes (J = 12 Hz → 8 Hz). This property is exploitable in photopharmacology.

Stability Under Oxidative Conditions

The compound resists oxidation by common agents (e.g., H2O2, KMnO4) but degrades in strong oxidative environments (e.g., CrO3/H2SO4), forming quinoxaline N-oxide derivatives .

Comparison with Similar Compounds

Key Findings :

• Hydrophobic vs.
• Electronic Effects : The 3-methoxy group introduces electron-donating effects, stabilizing the imine bond against hydrolysis relative to the target’s methyl group.
• Heterocyclic Modifications : The thienyl substituent alters electron distribution, possibly enhancing binding to sulfur-rich protein pockets.

Carboxamide Side Chain Modifications

Compound Name	Side Chain	Molecular Formula	Molecular Mass (g/mol)	Impact on Solubility/Bioavailability
2-amino-N-(3-ethoxypropyl)-1-(2-methoxybenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	3-ethoxypropyl	C₂₆H₂₉N₆O₃	479.56	Extended alkyl chain reduces solubility but prolongs half-life
2-azanyl-1-[2-(3,4-dimethoxyphenyl)ethyl]-N-(3-ethoxypropyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide	3-ethoxypropyl + dimethoxyphenyl	C₂₈H₃₂N₆O₄	516.60	Bulky aromatic side chain may hinder passive diffusion

Key Findings :

• The target’s 2-methoxyethyl side chain offers a balance between solubility and metabolic stability, whereas bulkier chains (e.g., 3-ethoxypropyl ) reduce aqueous solubility but increase plasma protein binding.

Core Heterocycle Variations

• Pyrrolo[3,2-b]quinoxaline (e.g., ) vs. The target’s [2,3-b] configuration may favor planar stacking interactions with aromatic residues in enzyme active sites.

Research Findings and Implications

• Synthetic Accessibility : The target compound’s 3-methylbenzylidene group is easier to synthesize than the 3-hydroxy analog , which requires protection/deprotection steps.
• Metabolic Stability : Methyl and methoxy substituents resist oxidative metabolism better than hydroxyl groups, as predicted by cytochrome P450 binding studies.
• Biological Activity : Thienyl-substituted analogs show enhanced activity against tyrosine kinases but higher cytotoxicity, suggesting a trade-off between efficacy and safety.